Cas no 149127-56-0 (Diazene,1-(1-hydroperoxy-1-methylethyl)-2-methyl-)

149127-56-0 structure
Product name:Diazene,1-(1-hydroperoxy-1-methylethyl)-2-methyl-
Diazene,1-(1-hydroperoxy-1-methylethyl)-2-methyl- Chemical and Physical Properties
Names and Identifiers
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- Diazene,1-(1-hydroperoxy-1-methylethyl)-2-methyl-
- 2-hydroperoxypropan-2-yl(methyl)diazene
- 2-[(E)-methyldiazenyl]propan-2-yl hydroperoxide
- 2-Methylazo-2-propyl hydroperoxide
- CCRIS 6656
- 2-METHYLAZO-2-PROPYLHYDROPEROXIDE
- DTXSID201030751
- AKOS006276348
- 149127-56-0
-
- Inchi: InChI=1S/C4H10N2O2/c1-4(2,8-7)6-5-3/h7H,1-3H3/b6-5+
- InChI Key: ZJQJZIJIBNDGAR-AATRIKPKSA-N
- SMILES: O(C(/N=N/C)(C)C)O
Computed Properties
- Exact Mass: 118.0743
- Monoisotopic Mass: 118.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 90
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 54.2Ų
Experimental Properties
- Density: 1.04
- Boiling Point: 153.8°Cat760mmHg
- Flash Point: 46.8°C
- Refractive Index: 1.433
- PSA: 54.18
Diazene,1-(1-hydroperoxy-1-methylethyl)-2-methyl- Related Literature
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A. Ratnamala,V. Durga Kumari,M. Subrahmanyam,N. Archana Chem. Commun., 2004, 2710-2711
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Ajesh P. Thomas,L. Palanikumar,M. T. Jeena,Kibeom Kim,Ja-Hyoung Ryu Chem. Sci., 2017,8, 8351-8356
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Masaki Okamoto,Haruka Satake,Hiroyuki Seki J. Mater. Chem. A, 2017,5, 24425-24432
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4. Au nano dumbbells catalyzed the cutting of graphene oxide sheets upon plasmon-enhanced reduction†Xiaotian Wang,Mingyun Zhu,Wanlin Fu,Chengqian Huang,Qing Gu,Tingying Helen Zeng,Yunqian Dai,Yueming Sun RSC Adv., 2016,6, 46218-46225
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Ying-Jin Wang,Chang-Qing Miao,Jing-Jing Xie,Ya-Ru Wei,Guang-Ming Ren New J. Chem., 2019,43, 15979-15982
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